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Compound of Interest

Compound Name: Tak-218

Cat. No.: B10781947 Get Quote

Untuk: Peneliti, Ilmuwan, dan Profesional Pengembangan Obat

Dokumen ini memberikan panduan teknis yang komprehensif mengenai target terapi dari TAK-
218, sebuah agen neuroprotektif yang menjanjikan. Informasi yang disajikan di sini didasarkan

pada data praklinis yang tersedia, yang merinci mekanisme kerja multifaset dari senyawa ini.

Ringkasan Eksekutif
TAK-218 adalah senyawa 5-aminocoumaran yang dikembangkan karena potensinya dalam

mengobati cedera sistem saraf pusat (SSP) iskemik dan traumatis. Mekanisme kerjanya yang

beragam menargetkan beberapa jalur patofisiologis utama yang terlibat dalam kerusakan

neuronal. Target terapi inti dari TAK-218 meliputi aktivitas antioksidan yang kuat, modulasi

saluran natrium, dan penekanan pelepasan dopamin yang menyimpang. Profil multi-target ini

menunjukkan bahwa TAK-218 dapat memberikan perlindungan saraf yang komprehensif

dalam kondisi cedera SSP.

Target Terapi dan Mekanisme Aksi
Aktivitas terapeutik TAK-218 berasal dari kemampuannya untuk secara bersamaan

memengaruhi beberapa proses seluler penting yang terganggu selama cedera iskemik.

TAK-218 menunjukkan aktivitas antioksidan yang signifikan, terutama dengan bertindak

sebagai pemulung radikal bebas yang kuat. Stres oksidatif adalah ciri utama cedera iskemik, di
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mana produksi spesies oksigen reaktif (ROS) yang berlebihan menyebabkan kerusakan seluler

yang luas.

Data Kuantitatif Aktivitas Antioksidan

Parameter TAK-218 α-Tokoferol Mannitol
Dimetilsulfo
ksida

Glutation

Aktivitas

Penangkal

Radikal

Hidroksil

Lebih kuat - Lebih lemah Lebih lemah -

Aktivitas

Penangkal

Radikal

Superoksida

Setara - - - Setara

Penghambat

an

Peroksidasi

Lipid

(diinisiasi

AAPH)

Efektif Efektif - - -

Penghambat

an

Peroksidasi

Lipid

(diinisiasi

AMVN)

Lebih efektif Kurang efektif - - -

Protokol Eksperimental: Studi Resonansi Putaran Elektron (ESR)

Metodologi berikut digunakan untuk mengukur aktivitas antioksidan dari TAK-218:

Persiapan Liposom: Liposom disiapkan menggunakan metode sonikasi dari fosfolipid

kedelai atau bunga matahari untuk meniru membran biologis.
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Inisiasi Peroksidasi Lipid: Radikal bebas dihasilkan menggunakan inisiator yang larut dalam

air (2,2'-azobis-(2-amidinopropane) hidroklorida, AAPH) atau inisiator yang larut dalam lipid

(2,2'-azobis-(2,4-dimetilvaleronitril), AMVN) untuk memulai peroksidasi lipid di dalam

membran liposom.

Pengukuran Spektroskopi ESR: Teknik pelabelan putaran ESR digunakan untuk memantau

kinetika peroksidasi lipid. Penurunan sinyal ESR dari probe putaran menunjukkan tingkat

pemulungan radikal dan penghambatan peroksidasi lipid oleh TAK-218 dibandingkan

dengan senyawa referensi.

Analisis Kuantitatif: Aktivitas pemulungan terhadap radikal hidroksil dan superoksida

ditentukan dengan mengukur pengurangan sinyal ESR dari radikal spesifik ini di hadapan

TAK-218 dan pemulung yang diketahui.

TAK-218 memodulasi aktivitas saluran natrium (sodium channels). Selama iskemia,

depolarisasi membran sel yang berkepanjangan menyebabkan masuknya Na+ secara

berlebihan, yang memicu masuknya Ca2+ dan eksitotoksisitas selanjutnya. Dengan

memodulasi saluran ini, TAK-218 dapat membantu menstabilkan potensi membran neuronal

dan mengurangi kerusakan akibat eksitotoksik.

Meskipun mekanisme yang tepat dan data kuantitatif spesifik (misalnya, parameter

pemblokiran saluran) untuk interaksi TAK-218 dengan saluran natrium tidak dirinci dalam

literatur yang tersedia, efek modulasi ini merupakan komponen kunci dari profil

neuroprotektifnya.

Protokol Eksperimental: Elektrofisiologi Tambalan-Klem Sel Utuh

Studi elektrofisiologis standar dapat digunakan untuk mengkarakterisasi efek TAK-218 pada

saluran natrium:

Kultur Sel: Sel yang mengekspresikan subtipe saluran natrium neuronal (misalnya, sel

HEK293 yang ditransfeksi secara stabil) dikultur dalam kondisi standar.

Pencatatan Tambalan-Klem: Konfigurasi tambalan-klem sel utuh digunakan untuk mengukur

arus natrium (INa) sebagai respons terhadap protokol pulsa tegangan.
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Aplikasi Obat: TAK-218 diaplikasikan pada sel melalui sistem perfusi, dan perubahan dalam

parameter arus (misalnya, amplitudo puncak, kinetika aktivasi dan inaktivasi,

ketergantungan tegangan) dicatat.

Analisis Data: Kurva respons dosis dihasilkan untuk menentukan potensi penghambatan

(IC50) dan untuk mengkarakterisasi mekanisme blok (misalnya, bergantung pada keadaan,

bergantung pada penggunaan).

TAK-218 menekan pelepasan dopamin yang menyimpang yang terjadi selama peristiwa

iskemik. Pelepasan dopamin yang berlebihan bersifat neurotoksik dan berkontribusi pada

kerusakan neuronal. Telah ditunjukkan bahwa TAK-218 berikatan dengan situs pengambilan

kembali dopamin, yang menunjukkan bahwa ia dapat memberikan efeknya dengan

memodulasi fungsi transporter dopamin (DAT).

Data kuantitatif spesifik seperti afinitas pengikatan (Ki) atau potensi penghambatan (IC50)

untuk interaksi TAK-218 dengan DAT belum dilaporkan secara publik.

Protokol Eksperimental: Uji Pengambilan Kembali Dopamin

Metodologi berikut dapat digunakan untuk mengukur penghambatan pengambilan kembali

dopamin:

Sediaan Sinaptosom: Sinaptosom diisolasi dari daerah otak yang kaya dopamin (misalnya,

striatum) dari hewan pengerat.

Uji Pengambilan: Sinaptosom diinkubasi dengan dopamin berlabel radio ([3H]DA) dengan

ada atau tidak adanya konsentrasi TAK-218 yang berbeda.

Penghentian dan Pengukuran: Pengambilan dihentikan dengan filtrasi cepat, dan

radioaktivitas yang terkait dengan sinaptosom diukur menggunakan sintilasi cair.

Analisis Data: Data dianalisis untuk menentukan konsentrasi penghambatan 50% (IC50)

untuk TAK-218, yang menunjukkan potensinya dalam menghambat pengambilan kembali

dopamin.

Visualisasi Mekanisme dan Alur Kerja
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Diagram berikut mengilustrasikan jalur pensinyalan yang ditargetkan oleh TAK-218 dan alur

kerja eksperimental yang digunakan untuk mengkarakterisasi aktivitasnya.

Target Terapi TAK-218

Aktivitas Antioksidan Modulasi Saluran Natrium Supresi Pelepasan Dopamin

TAK-218

Spesies Oksigen Reaktif (ROS)
(e.g., •OH, O2•−)

menangkal

Saluran Na+

memodulasi

Transporter Dopamin (DAT)

mengikat

Peroksidasi Lipid

menginduksi

Kerusakan Seluler

Influks Na+ Berlebih

Depolarisasi Membran

Eksitotoksisitas

Kerusakan Seluler

Pelepasan Dopamin
Berlebih

Neurotoksisitas

Kerusakan Seluler
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Keterangan: Jalur pensinyalan yang ditargetkan oleh TAK-218.

Alur Kerja Eksperimental untuk Karakterisasi TAK-218

Uji Antioksidan Uji Saluran Natrium Uji Dopamin

Sintesis & Pemurnian
TAK-218

Spektroskopi ESR Uji DPPH Uji Peroksidasi Lipid Elektrofisiologi
Tambalan-Klem

Uji Pengambilan
[3H]Dopamin

Uji Pengikatan
Reseptor

Analisis Data &
Penentuan Profil Farmakologis

Studi In Vivo
(Model Iskemia Hewan Pengerat)
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Keterangan: Alur kerja eksperimental untuk karakterisasi TAK-218.

Kesimpulan
TAK-218 menunjukkan profil farmakologis yang kompleks dan multi-target yang

menjadikannya kandidat yang menarik untuk pengobatan cedera SSP iskemik.

Kemampuannya untuk secara bersamaan memerangi stres oksidatif, menstabilkan

homeostasis ionik melalui modulasi saluran natrium, dan mengurangi neurotoksisitas yang

diinduksi dopamin menunjukkan pendekatan komprehensif untuk neuroproteksi. Penelitian

lebih lanjut untuk mengukur secara tepat interaksinya dengan saluran natrium dan transporter

dopamin akan lebih memperjelas potensi terapeutiknya dan memandu pengembangan klinis di

masa depan. Panduan teknis ini merangkum pemahaman saat ini tentang target terapi TAK-
218, menyediakan dasar bagi para peneliti untuk mengeksplorasi lebih lanjut mekanisme dan

aplikasinya.

To cite this document: BenchChem. [Panduan Teknis Mendalam tentang Target Terapi TAK-
218]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10781947#exploring-the-therapeutic-targets-of-tak-
218]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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